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Compound of Interest

Compound Name: HC Yellow NO. 7

Cat. No.: B010649 Get Quote

HC Yellow No. 7 is a specialized synthetic dye primarily utilized in the formulation of semi-

permanent hair colorants.[1][2][3] As a member of the azo dye family, its chemical structure is

defined by a nitrogen-nitrogen double bond (N=N) that connects two aromatic rings, which

forms the basis of its chromophore.[2] Valued for its ability to impart a distinct and vibrant

yellow hue, it functions as a direct dye, meaning it deposits color onto the hair shaft without the

need for an oxidative chemical reaction.[2] This property makes it a crucial component for

developing a wide spectrum of hair shades, particularly in non-permanent applications where

color stability and ingredient integrity are paramount. This guide provides a comprehensive

technical overview of its chemical structure, physicochemical properties, mechanism of action,

synthesis, and toxicological profile, offering critical insights for research and product

development professionals.

Chemical Identity and Molecular Structure
A precise understanding of the molecule's identity is fundamental for formulation, regulatory

compliance, and safety assessment. HC Yellow No. 7 is well-characterized by standardized

nomenclature and registry numbers.
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Identifier Value

Chemical Name
1-(4'-Aminophenylazo)-2-methyl-4-(bis-2-

hydroxyethyl)aminobenzene[4]

IUPAC Name
2-[4-[(4-aminophenyl)diazenyl]-N-(2-

hydroxyethyl)-3-methylanilino]ethanol[5]

CAS Number 104226-21-3[3][5][6]

Molecular Formula C₁₇H₂₂N₄O₂[1][5][7]

Molecular Weight 314.38 g/mol [1][7]

The molecular architecture of HC Yellow No. 7 is central to its function as a dye. The azo

group (-N=N-) is the primary chromophore responsible for its color. The auxochromic groups,

including the amino (-NH₂) and the N,N-bis(2-hydroxyethyl)amino substituents, modulate the

color intensity and substantivity to the hair keratin. The hydroxyethyl groups, in particular,

enhance its solubility in aqueous formulation bases.

Caption: 2D Chemical Structure of HC Yellow No. 7.

Physicochemical Properties
The performance of HC Yellow No. 7 in a cosmetic formulation is dictated by its physical and

chemical properties. These parameters influence its solubility, stability, and interaction with the

hair fiber.
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Property Value Source

Appearance Orange powder [1]

Melting Point 148 – 150 °C [4]

Boiling Point 578.8 °C (Predicted) [1]

Water Solubility 35 mg/L (at 20 °C) [4]

Ethanol Solubility 1 ≤ S ≤ 10 g/100mL [4]

DMSO Solubility 1 ≤ S ≤ 10 g/100mL [4]

Partition Coefficient (Log P) 2.59 (at 24 °C) [4]

UV-Vis Absorption Maxima 419.0 nm and 449.8 nm [4]

Causality Insights:

Solubility Profile: Its limited water solubility but better solubility in organic solvents like

ethanol necessitates careful formulation with co-solvents to ensure homogeneity and

effective dye delivery in aqueous-based hair colorant systems.

Partition Coefficient (Log P): A Log P value of 2.59 indicates a moderate lipophilicity. This

balance is critical for its mechanism; the molecule is sufficiently water-soluble to be

incorporated into a formulation, yet lipophilic enough to penetrate the lipid-rich cuticle of the

hair shaft and bind to the cortex.

Mechanism of Action in Hair Dyeing
HC Yellow No. 7 is classified as a semi-permanent or direct dye. Its coloring mechanism is a

physical process of deposition, distinct from the chemical reaction of permanent (oxidative)

dyes.

Workflow: Semi-Permanent Hair Dyeing

Application: The dye, formulated in a suitable base (e.g., cream, gel, or shampoo), is applied

to the hair.
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Penetration: The small molecular size and moderate lipophilicity of HC Yellow No. 7 allow it

to penetrate the swollen hair cuticle.

Deposition: The dye molecules lodge within the keratin fibers of the hair cortex through non-

covalent interactions such as hydrogen bonds and van der Waals forces.

Rinsing: Excess dye on the hair surface is rinsed away, while the molecules trapped within

the cortex remain, imparting color.

Because no covalent bonds are formed, the color gradually fades over several shampoos as

the dye molecules slowly diffuse out of the hair shaft.
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Direct Dyeing Mechanism

1. Application of Dye Formulation to Hair

2. Swelling of Hair Cuticle

3. Dye Molecules Penetrate Cuticle

4. Deposition in Hair Cortex via
(Van der Waals, H-Bonds)

5. Rinsing Removes Surface Dye

Result: Colored Hair Shaft

General Synthesis of HC Yellow No. 7

Aromatic Amine
(e.g., p-Phenylenediamine derivative)

Diazotization
(NaNO₂, HCl, 0-5°C) Diazonium Salt Intermediate Azo Coupling

(Coupling Component)
HC Yellow No. 7

(Azo Dye)

Click to download full resolution via product page

Caption: Generalized synthetic route for an azo dye like HC Yellow No. 7.
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Quality Control Protocol: Purity by HPLC High-Performance Liquid Chromatography (HPLC) is

the standard method for assessing the purity of HC Yellow No. 7, which is typically specified at

≥99.0%. [1]

Standard Preparation: Prepare a stock solution of HC Yellow No. 7 reference standard of

known concentration in a suitable solvent (e.g., methanol or acetonitrile/water mixture).

Create a series of calibration standards by serial dilution.

Sample Preparation: Accurately weigh the sample batch of HC Yellow No. 7 and dissolve it

in the same solvent to a known concentration within the calibration range.

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water (with an optional acid modifier like 0.1%

formic acid) is typically effective.

Flow Rate: 1.0 mL/min.

Detection: UV-Vis detector set to one of the absorption maxima (e.g., 420 nm).

Injection Volume: 10-20 µL.

Analysis: Inject the calibration standards to generate a calibration curve. Inject the sample

solution.

Quantification: Calculate the purity of the sample by comparing its peak area to the

calibration curve. Impurities will appear as separate peaks and can be quantified as a

percentage of the total peak area.

Toxicological Profile and Safety Assessment
The safety of HC Yellow No. 7 has been evaluated by regulatory bodies such as the European

Scientific Committee on Consumer Safety (SCCS). [4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b010649?utm_src=pdf-body
https://www.nbinno.com/dyes/hc-yellow-7-hair-dye-intermediate-properties-applications-safety-jh
https://www.benchchem.com/product/b010649?utm_src=pdf-body
https://www.benchchem.com/product/b010649?utm_src=pdf-body
https://www.benchchem.com/product/b010649?utm_src=pdf-body
https://ec.europa.eu/health/scientific_committees/consumer_safety/docs/sccs_o_032.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicological Endpoint Result/Observation Source

Acute Oral Toxicity (Rat)

Maximal non-lethal dose:
50 mg/kg bw. Minimal
lethal dose (close to LD₅₀):
500 mg/kg bw.

[4]

Skin Irritation (Rabbit)

No skin reactions observed

after 4-hour semi-occlusive

application.

[4]

Skin Sensitization

Potential for allergic reactions,

possibly due to hydrolysis to p-

Phenylenediamine (PPD) in

PPD-positive individuals.

[2][3]

| Mutagenicity/Genotoxicity | Showed a weak positive response in an in vitro micronucleus test

with human lymphocytes. | [4]|

Expertise & Trustworthiness: Self-Validating Safety Protocol Given the potential for skin

sensitization, a self-validating patch test is a mandatory prerequisite for the safe use of any hair

dye product containing this ingredient. This protocol empowers the end-user to screen for

individual sensitivity.

Protocol: Predictive Patch Test for Skin Sensitization

Preparation: Prepare a small amount of the final hair dye product as instructed for use.

Application Site: Cleanse a small, discreet area of skin, typically behind the ear or on the

inner elbow.

Application: Using a cotton swab, apply a small dab of the product to the prepared area and

allow it to dry. Do not wash, cover, or disturb the area for 48 hours.

Observation: Observe the test area over the 48-hour period.

Interpretation:
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Negative Result: No signs of irritation (redness, burning, itching, or swelling). The product

is considered safe to use for that individual.

Positive Result: Any sign of irritation indicates a sensitivity. The product must not be used.

The individual should be advised to consult a physician.

Conclusion
HC Yellow No. 7 is a well-characterized and effective direct dye that plays a significant role in

semi-permanent hair color formulations. Its specific physicochemical properties enable targeted

deposition within the hair shaft, producing a vibrant yellow color without chemical modification

of the hair fiber. While its toxicological profile indicates moderate acute oral toxicity and a

potential for skin sensitization, it is considered safe for its intended use in hair dyes at regulated

concentrations, provided that precautionary measures such as patch testing are followed. For

the cosmetic scientist, a thorough understanding of its properties, from molecular structure to

safety endpoints, is essential for the development of safe, stable, and efficacious hair coloring

products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. nbinno.com [nbinno.com]

2. deascal.com [deascal.com]

3. HC YELLOW NO. 7 CAS#: 104226-21-3 [m.chemicalbook.com]

4. ec.europa.eu [ec.europa.eu]

5. HC Yellow No. 7 | C17H22N4O2 | CID 163730 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. CAS NO.104226-21-3,HC Yellow No. 7 [xcolorpigment.com]

7. HC Yellow 7 | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [Introduction: The Role of HC Yellow No. 7 in Cosmetic
Science]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010649#hc-yellow-no-7-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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